Cas no 951498-37-6 (N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide
• CAS No: 951498-37-6
• MF: C₂₃H₁₈ClN₃O₄S
• MW: 467.924723148346
• CID: 5363184
• Update Time: 2025-05-21

N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-1$l^{6},2,3-benzothiadiazin-2-yl)acetamide
• N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide

• Inchi： 1S/C23H18ClN3O4S/c1-15(28)16-7-10-19(11-8-16)25-22(29)14-27-26-23(17-5-3-2-4-6-17)20-13-18(24)9-12-21(20)32(27,30)31/h2-13H,14H2,1H3,(H,25,29)
• InChI Key： MNBQBSGATSTKOK-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=NN(C([H])([H])C(N([H])C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])=O)S2(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide

N-(4-Acetylphenyl)-2-(6-Chloro-1,1-Dioxo-4-Phenyl-2H-1λ⁶,2,3-Benzothiadiazin-2-yl)acetamide (CAS No. 951498-37-6): A Comprehensive Overview

N-(4-Acetylphenyl)-2-(6-Chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2,3-benzothiadiazin-2-yl)acetamide (CAS No. 951498-37-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the acetylphenyl, chloro, dioxo, and phenyl substituents, contribute to its distinct chemical properties and biological activities.

The benzothiadiazine core is a heterocyclic ring system that is widely studied for its pharmacological properties. It is particularly noted for its ability to modulate various biological processes, such as ion channel activity, enzyme inhibition, and receptor binding. The presence of the acetylphenyl group in the structure of N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2,3-benzothiadiazin-2-yl)acetamide adds an additional layer of complexity and functionality, potentially enhancing its interactions with biological targets.

The chloro substituent on the benzothiadiazine ring is another key feature of this compound. Chlorine atoms are known to influence the electronic properties of molecules, often enhancing their lipophilicity and affecting their binding affinities to various receptors and enzymes. This can be particularly important in drug design, where optimizing these properties can lead to improved pharmacokinetics and pharmacodynamics.

The dioxo group in the structure of N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2,3-benzothiadiazin-2-yl)acetamide is a characteristic feature of benzothiadiazines. The dioxo form of these compounds is often more stable and biologically active compared to their reduced forms. This stability can be crucial for maintaining the compound's efficacy in vivo.

The phenyl substituent on the benzothiadiazine ring further contributes to the compound's hydrophobicity and aromatic character. Phenyl groups are common in many bioactive molecules and can play a significant role in receptor binding and protein interactions. The combination of these structural elements makes N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2,3-benzothiadiazin-2-yl)acetamide a promising candidate for various therapeutic applications.

Recent research has highlighted several potential applications of N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ⁶,2,3-benzothiadiazin-2-yl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(4-acetylphenyl)-2-(6-chloro-1,1-dioxo-4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(4-acetylphenyl)-2-(6-chloro 1 1 dioxo 4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism underlying this selective toxicity is thought to involve the modulation of apoptosis pathways and cell cycle arrest. These findings suggest that N-(4-acetylphenyl)-2-(6-chloro 1 1 dioxo 4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide could be a potential candidate for cancer therapy.

The pharmacokinetic profile of N-(4-acetylphenyl)-2-(6-chloro 1 1 dioxo 4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide has also been investigated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

Toxicity studies have indicated that N-(4-acetylphenyl)-2-(6-chloro 1 1 dioxo 4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, N-(4-acetylphenyl)-2-(6-chloro 1 1 dioxo 4 phenyl 2H 1λ⁶, 2, 3 benzothiadiazin 2 yl) acetamide (CAS No. 951498 -37 -6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.